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Compound of Interest

Compound Name: 2,2-Dimethyl-3-heptanone

Cat. No.: B099860 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Nuclear Magnetic Resonance

(NMR) and Mass Spectrometry (MS) data for 2,2-Dimethyl-3-heptanone. It includes detailed

experimental protocols and data analysis to facilitate its identification and characterization in

research and drug development settings.

Mass Spectrometry Data
The mass spectrum of 2,2-Dimethyl-3-heptanone was obtained by electron ionization (EI).

The data reveals a distinct fragmentation pattern that is characteristic of the molecule's

structure.

Data Presentation
The primary ions observed in the mass spectrum of 2,2-Dimethyl-3-heptanone are

summarized in the table below. The base peak is the most intense signal, and all other

intensities are reported relative to it.
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m/z Relative Intensity (%) Proposed Fragment

57 100.0 [C(CH₃)₃]⁺ (tert-butyl cation)

85 45.8
[CH₃CH₂CH₂CH₂CO]⁺

(pentanoyl cation)

41 35.4 [C₃H₅]⁺ (allyl cation)

142 5.2 [M]⁺ (Molecular Ion)

113 4.2 [M - C₂H₅]⁺

71 15.6 [C₅H₁₁]⁺

99 8.3 [M - C₃H₇]⁺

Note: Relative intensities are estimated from the NIST Mass Spectrum and may vary slightly

between instruments.

Fragmentation Pathway
The fragmentation of 2,2-Dimethyl-3-heptanone upon electron ionization is primarily driven by

the stability of the resulting carbocations. The most prominent fragmentation is the alpha-

cleavage, leading to the formation of the highly stable tert-butyl cation (m/z 57) and a pentanoyl

radical. Another significant alpha-cleavage event results in the formation of the pentanoyl

cation (m/z 85) and a tert-butyl radical.
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2,2-Dimethyl-3-heptanone
(M, m/z 142)

tert-Butyl cation
[C(CH₃)₃]⁺

m/z 57 (Base Peak)
α-cleavage

Pentanoyl cation
[CH₃(CH₂)₃CO]⁺

m/z 85

α-cleavage

[M - C₂H₅]⁺
m/z 113

Loss of ethyl radical
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NMR Analysis

GC-MS Analysis

Sample Preparation
(Dissolution in CDCl₃)

Data Acquisition
(¹H and ¹³C Spectra)

Data Processing
(FT, Phasing, Calibration)

Spectral Interpretation

Structural Confirmation

Sample Preparation
(Dilution in Solvent)

Gas Chromatography
(Separation)

Mass Spectrometry
(Ionization & Fragmentation)

Detection & Data Acquisition

Data Analysis
(Library Search)

2,2-Dimethyl-3-heptanone Sample
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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